Cas no 1215850-32-0 (3-Chloro-6-(2-cyclopropylethoxy)pyridazine)

• Product Name: 3-Chloro-6-(2-cyclopropylethoxy)pyridazine
• CAS No: 1215850-32-0
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 2113592
• Update Time: 2025-06-13

3-Chloro-6-(2-cyclopropylethoxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(2-cyclopropylethoxy)Pyridazine
• 3-Chloro-6-(2-cyclopropylethoxy)pyridazine

• Inchi： 1S/C9H11ClN2O/c10-8-3-4-9(12-11-8)13-6-5-7-1-2-7/h3-4,7H,1-2,5-6H2
• InChI Key： AFSNKRGUDHVRJC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OCCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• XLogP3: 2.4
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Chloro-6-(2-cyclopropylethoxy)pyridazine

Professional Introduction to Compound with CAS No. 1215850-32-0 and Product Name: 3-Chloro-6-(2-cyclopropylethoxy)pyridazine

The compound with the CAS number 1215850-32-0 and the product name 3-Chloro-6-(2-cyclopropylethoxy)pyridazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This pyridazine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug discovery. Pyridazines are heterocyclic aromatic compounds that play a crucial role in medicinal chemistry, often serving as key scaffolds in the development of bioactive molecules.

The structural motif of 3-Chloro-6-(2-cyclopropylethoxy)pyridazine incorporates both chloro and cyclopropylethoxy substituents, which are strategically positioned to modulate the compound's pharmacokinetic and pharmacodynamic properties. The chloro group at the 3-position of the pyridazine ring introduces a region of electrophilicity, making it susceptible to nucleophilic substitution reactions, which are commonly employed in medicinal chemistry for further derivatization. On the other hand, the 2-cyclopropylethoxy group at the 6-position adds steric bulk and may influence the compound's solubility and metabolic stability.

Recent research has highlighted the importance of pyridazine derivatives in addressing various therapeutic targets. For instance, studies have demonstrated that pyridazines can serve as effective intermediates in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of both chloro and cyclopropylethoxy groups in 3-Chloro-6-(2-cyclopropylethoxy)pyridazine suggests that it could be a valuable building block for designing novel inhibitors targeting specific kinases or other enzymes involved in disease pathways.

In addition to their role in kinase inhibition, pyridazine derivatives have been explored for their antimicrobial and anti-inflammatory properties. The structural features of 3-Chloro-6-(2-cyclopropylethoxy)pyridazine may contribute to its ability to interact with biological targets in a manner that disrupts pathogenic processes. The chloro group, for example, can participate in hydrogen bonding or ionic interactions with biological molecules, while the cyclopropylethoxy group can provide steric hindrance that enhances binding affinity.

Advances in computational chemistry have further enhanced the understanding of how structural modifications affect biological activity. Molecular modeling studies have been instrumental in predicting the binding modes of 3-Chloro-6-(2-cyclopropylethoxy)pyridazine with various protein targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may explain its versatility in interacting with different biological systems. Such insights are crucial for optimizing lead compounds into viable drug candidates.

The synthesis of 3-Chloro-6-(2-cyclopropylethoxy)pyridazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations to introduce the desired substituents. The chlorination step is particularly critical, as it must be performed under conditions that prevent over-chlorination or side reactions that could compromise the compound's integrity.

Recent developments in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly adopting sustainable practices to minimize waste and reduce environmental impact. For example, catalytic methods have been explored as alternatives to traditional stoichiometric reagents, offering improved efficiency and selectivity. Such innovations not only enhance the sustainability of drug discovery but also contribute to cost-effective production processes.

The pharmacological evaluation of 3-Chloro-6-(2-cyclopropylethoxy)pyridazine has revealed promising results in preclinical studies. In vitro assays have shown that the compound exhibits inhibitory activity against several kinases, including those overexpressed in cancer cells. Furthermore, preliminary animal studies suggest that it may possess favorable pharmacokinetic properties, such as good oral bioavailability and moderate metabolic clearance rates. These findings underscore its potential as a lead compound for further development into a therapeutic agent.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-Chloro-6-(2-cyclopropylethoxy)pyridazine will play an increasingly important role in drug discovery pipelines. The combination of structural diversity provided by its substituents with its potential biological activity makes it a compelling candidate for further exploration. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.